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Compound of Interest

Compound Name: STIBNITE

Cat. No.: B1171622

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
stibnite (antimony trisulfide, Sb2Ss) in pyrotechnic compositions and friction-reducing
materials. The information is intended to guide researchers and professionals in the
formulation, preparation, and testing of stibnite-containing products.

Section 1: Stibnite in Pyrotechnic Applications

Stibnite, a mineral form of antimony trisulfide, is a key ingredient in various pyrotechnic
compositions. It primarily functions as a fuel and a special effects enhancer, contributing to the
visual and auditory characteristics of fireworks.[1][2] Its two common forms, "Chinese needle"
(acicular crystals) and "dark pyro" (amorphous powder), are used for different effects.[2][3]

Key Applications in Pyrotechnics

 Glitter Effects: The "Chinese needle" form of stibnite is widely used to create long-lasting,
shimmering glitter effects in fireworks.[2][3] During combustion, antimony trisulfide
decomposes and releases particles that reflect light, creating a glittering or shimmering
effect.[4]

» Flash Powders: The "dark pyro” form of stibnite increases the sensitivity and sharpens the
report (the loud bang) of flash powders.[3][5] Flash powders are pyrotechnic compositions
that burn very quickly to produce a bright flash of light and a loud noise.
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» Fountain Compositions: Stibnite is also utilized in fountain compositions to produce specific

visual effects.[5]

» White Stars: It is a primary component in potassium perchlorate-based white star

compositions.[5]

Quantitative Data: Pyrotechnic Formulations

The following tables summarize common pyrotechnic formulations containing stibnite.

Proportions are given in parts by weight.

Table 1: Stibnite-Based Glitter Compositions
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Data sourced from Pyrolife and other pyrotechnic resources.[1][4]

Table 2: Stibnite-Based Flash Powder Compositions
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Composition Potassium Aluminum Antimony Sulf
ulfur
Name Perchlorate (Dark Pyro) Trisulfide
Perchlorate-
50.0% 31.0% 16.0% 3.0%

Based Flash #13

Data sourced from CannonFuse.com.[6]

Experimental Protocols: Pyrotechnics

1.3.1. Protocol for Preparation of Pyrotechnic Stars (Wet Method)
Objective: To prepare pyrotechnic stars containing stibnite for glitter effects.

Materials:

Potassium Nitrate ( finely powdered)

o Antimony Trisulfide ("Chinese needle" form, finely powdered)
e Charcoal (airfloat)

o Sulfur (powdered)

e Aluminum powder (-325 mesh)

o Dextrin (binder)

o Water or a water/alcohol mixture (75/25)

Procedure:

e Dry Mixing: Individually screen each of the dry ingredients (potassium nitrate, antimony
trisulfide, charcoal, sulfur, and aluminum) through a fine-mesh screen to remove any clumps
and ensure a homogenous particle size.

» Blending: In a non-sparking container, thoroughly mix the dry ingredients. A common method
is the "diaper method,"” where the components are placed on a large sheet of paper and
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gently rolled and folded to mix.

o Binder Addition: In a separate container, dissolve the dextrin in warm water or the
water/alcohol mixture to create a paste-like binder solution.

o Granulation: Slowly add the binder solution to the dry powder mixture while stirring
continuously. The goal is to achieve a damp, crumbly consistency, similar to damp sawdust.
Avoid over-wetting the composition.

e Star Formation:

o Cut Stars: Press the damp composition into a flat cake and cut it into small cubes of the
desired star size.

o Rolled Stars: Start with a small core (e.g., a lead shot or a small piece of dried
composition) and tumble it in a pan while alternately spraying with the binder solution and
dusting with the dry composition until the desired star size is reached.

e Drying: Spread the finished stars on a drying screen in a well-ventilated, warm, and dry
location, away from any sources of ignition. Drying may take several days. Ensure the stars
are completely dry before use.

e Priming: Once dry, the stars may need to be primed with a more easily ignitable composition
to ensure reliable ignition in the firework device.

1.3.2. Protocol for Burn Rate Testing (Simplified Strand Test)

Objective: To determine the linear burn rate of a pyrotechnic composition at atmospheric
pressure.

Materials:
o Dried and powdered pyrotechnic composition
o Small-diameter, non-flammable tubes (e.g., paper or cardboard tubes)

e Pressing equipment (e.g., a hydraulic press or an arbor press)
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« Ignition source (e.g., a fuse or an electric match)

e High-speed camera or a video camera with a frame-counting function

e Ruler or a calibrated scale

Procedure:

o Sample Preparation: Press a known weight of the pyrotechnic composition into a tube of
known length and internal diameter to a specific, consistent density.

o Setup: Secure the filled tube (the "strand") in a horizontal or vertical position. Place a ruler
alongside the strand for scale.

« Ignition and Recording: Position the camera to have a clear view of the entire length of the
strand. Start recording and ignite one end of the strand.

o Data Analysis:

o

Review the video frame by frame.
o Note the frame number when the flame first appears at the start of the strand.
o Note the frame number when the flame reaches the end of the strand.

o Calculate the total burn time by dividing the number of frames by the camera's frame rate
(e.g., 30 frames per second).

o Measure the length of the composition within the tube.

o Calculate the linear burn rate using the formula: Burn Rate (mm/s) = Length of
Composition (mm) / Burn Time (s)

e Replication: Repeat the test multiple times to ensure the consistency of the results and
calculate an average burn rate.

Signaling Pathway and Workflow Diagrams
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Caption: Combustion pathway for a stibnite-based glitter effect.
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Caption: Experimental workflow for preparing pyrotechnic stars.

Section 2: Stibnite in Friction-Reducing Materials

Stibnite is incorporated into friction materials, most notably in automotive brake linings, where
it functions as a solid lubricant.[1][7] Its primary role is to stabilize the friction coefficient,
particularly at elevated temperatures, and to reduce wear.

Key Applications in Friction-Reducing Materials

o Brake Pads and Linings: Stibnite is a common component in semi-metallic and non-
asbestos organic (NAQO) brake friction materials.[7]

o High-Temperature Lubrication: It improves the fade resistance of brakes by forming a stable
transfer film on the surface of the brake disc at high temperatures. This film helps to maintain
a consistent braking performance under demanding conditions.

« Friction Stability: The presence of stibnite contributes to a more stable friction coefficient
across a range of operating temperatures and pressures.[7]

Quantitative Data: Friction Material Formulations and
Performance

The following table presents an example of a brake pad formulation containing stibnite and its
corresponding tribological properties. Direct comparative data showing the effect of varying
stibnite percentages is limited in publicly available literature.

Table 3: Example of a Stibnite-Containing Brake Pad Formulation and Performance
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Component Function Weight Percentage (%)
Resin Binder 13-18

Fiberglass Reinforcement 6-24

Inorganic Fiber Reinforcement 8-16

Antimony Trisulfide Solid Lubricant Not specified

Other Fillers and Modifiers Various Varies

Performance Data

Normal Friction Coefficient 0.364

Hot Friction Coefficient 0.352

Wear Rate (% weight loss) 1.67%

Data adapted from a study on a new semi-metallic brake pad evaluated according to SAE

J661. While the exact percentage of antimony trisulfide was not provided in this specific public

document, it was listed as a key ingredient in the formulation.

Experimental Protocols: Friction-Reducing Materials

2.3.1. Protocol for Preparation of Semi-Metallic Brake Pad Samples

Objective: To prepare semi-metallic brake pad samples with a stibnite-containing formulation

for tribological testing.

Materials:

Graphite (lubricant)

Phenolic resin (binder)

Steel fibers (reinforcement)

Stibnite (antimony trisulfide) powder (lubricant)
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Other fillers and abrasives (e.g., barium sulfate, iron powder)

Mixing equipment (e.g., a high-speed mixer)

Hydraulic press with a heated mold

Curing oven
Procedure:

o Component Weighing: Accurately weigh each component of the brake pad formulation
according to the desired weight percentages.

e Dry Mixing: In a high-speed mixer, blend the powdered and fibrous components for a
specified duration (e.g., 5-10 minutes) to ensure a homogeneous mixture.

e Molding:
o Preheat the mold to the specified molding temperature (e.g., 150-170°C).
o Place the mixed formulation into the mold.

o Apply a specific pressure (e.g., 15-20 MPa) for a set time (e.g., 5-10 minutes) to compact
and cure the material.

e Post-Curing: Remove the brake pad preform from the mold and place it in a curing oven. The
post-curing process typically involves a stepped temperature increase (e.g., 1 hour at 150°C,
1 hour at 180°C, and 2 hours at 200°C) to fully cross-link the phenolic resin and ensure the
thermal stability of the composite.

» Finishing: After cooling, the brake pad samples can be ground to the final desired
dimensions for testing.

2.3.2. Protocol for Friction and Wear Testing (Based on SAE J2522 - AK Master Test)

Objective: To evaluate the friction performance and wear characteristics of a stibnite-
containing brake pad using a brake dynamometer.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1171622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Apparatus:

 Inertia brake dynamometer

o Brake caliper and rotor assembly

o Data acquisition system to measure torque, pressure, temperature, and rotational speed

Procedure: The SAE J2522 standard, often referred to as the AK Master test, is a
comprehensive procedure that simulates a wide range of braking conditions. A simplified

overview is provided below. The full standard should be consulted for detailed test parameters.

Sample Installation: Mount the brake pad and rotor onto the dynamometer.

Bedding-in: Perform a series of initial brake applications at moderate temperatures and
pressures to allow the brake pad and rotor surfaces to conform to each other.

Effectiveness Tests: Conduct a series of brake applications at various initial rotor
temperatures, brake pressures, and speeds to determine the friction coefficient under
different operating conditions.

Fade and Recovery Tests:

o Fade: Perform a series of high-temperature brake applications to evaluate the material's
resistance to "fade,” which is the loss of friction at elevated temperatures.

o Recovery: After the fade test, conduct a series of brake applications at moderate
temperatures to assess the material's ability to recover its original friction characteristics.

Wear Measurement: The wear of the brake pad is determined by measuring the change in its
thickness and/or weight before and after the entire test sequence.

Data Analysis: The collected data is used to plot the friction coefficient as a function of
temperature, pressure, and speed. The wear rate is calculated based on the material loss.

Signaling Pathway and Workflow Diagrams
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Caption: Mechanism of stibnite as a solid lubricant in brake pads.
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Caption: Workflow for testing brake pad friction materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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